Cas no 52120-94-2 (1,2-Propanediol, 3-(2-thiazolyloxy)-, (2R)-)
52120-94-2 structure
Product Name:1,2-Propanediol, 3-(2-thiazolyloxy)-, (2R)-
CAS No:52120-94-2
MF:C6H9NO3S
MW:175.205560445786
CID:360557
PubChem ID:12529044
Update Time:2025-04-19
1,2-Propanediol, 3-(2-thiazolyloxy)-, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol, 3-(2-thiazolyloxy)-, (2R)-
- (2R)-3-(1,3-thiazol-2-yloxy)propane-1,2-diol
- SCHEMBL6481814
- DTXSID70501453
- (2R)-3-[(1,3-Thiazol-2-yl)oxy]propane-1,2-diol
- 52120-94-2
-
- Inchi: 1S/C6H9NO3S/c8-3-5(9)4-10-6-7-1-2-11-6/h1-2,5,8-9H,3-4H2/t5-/m1/s1
- InChI Key: ZJRZJTLZCUGRFH-RXMQYKEDSA-N
- SMILES: S1C=CN=C1OC[C@@H](CO)O
Computed Properties
- Exact Mass: 175.03037
- Monoisotopic Mass: 175.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 90.8Ų
Experimental Properties
- PSA: 62.58
1,2-Propanediol, 3-(2-thiazolyloxy)-, (2R)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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